4-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methyl-1-(4-methylphenyl)piperazine

• Molecular Formula: C19H28N4O2S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 4-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonyl-2-methyl-1-(4-methylphenyl)piperazine
• InChI: InChI=1S/C19H28N4O2S/c1-6-23-17(5)19(16(4)20-23)26(24,25)21-11-12-22(15(3)13-21)18-9-7-14(2)8-10-18/h7-10,15H,6,11-13H2,1-5H3
• InChI Key: YJXDMTLVDDEUMZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCN(C(C2)C)C3=CC=C(C=C3)C)C

Description

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE is a complex organic compound that belongs to the pyrazole family Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE typically involves the cyclocondensation of hydrazine with a carbonyl system, followed by further functionalization steps . The reaction conditions often require the use of solvents such as ethanol or methanol and catalysts like sulfuric acid or sodium persulfate .

Industrial Production Methods

Industrial production of this compound may involve multicomponent one-pot procedures, photoredox reactions, and transition-metal catalyzed reactions to improve yield and efficiency . These methods are designed to be scalable and cost-effective for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic systems.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antileishmanial and antimalarial activities.

Industry: Utilized in the development of new materials and agrochemicals.

Mechanism of Action

The mechanism of action of 1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The compound’s structure allows it to interact with various biological molecules, influencing cellular processes and pathways .

Comparison with Similar Compounds

Similar Compounds

1,3-Diphenyl-1H-pyrazole: Known for its antimalarial properties.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole: Used in organic synthesis as a boronic acid derivative.

1-Pyrazolyl-alanine: A naturally occurring pyrazole derivative with biological activity.

Uniqueness

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. Its structure allows for diverse applications in various scientific fields, making it a valuable compound for research and development .